Cas no 1096868-24-4 (2-(3-Fluorophenyl)propan-1-amine)

2-(3-Fluorophenyl)propan-1-amine is a versatile organic compound with a 3-fluorophenyl group attached to a propan-1-amine backbone. This compound exhibits high purity and stability, making it suitable for various synthetic applications. Its unique structure allows for efficient reaction pathways, enhancing the yield and selectivity of chemical transformations. Ideal for research and development in organic synthesis, this compound is a valuable tool for chemists seeking to explore novel molecular architectures.
2-(3-Fluorophenyl)propan-1-amine structure
1096868-24-4 structure
Product Name:2-(3-Fluorophenyl)propan-1-amine
CAS No:1096868-24-4
MF:C9H12FN
MW:153.196685791016
CID:5054629
Update Time:2025-10-15

2-(3-Fluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-fluorophenyl)propan-1-amine
    • NE61113
    • 2-(3-Fluorophenyl)propan-1-amine
    • Inchi: 1S/C9H12FN/c1-7(6-11)8-3-2-4-9(10)5-8/h2-5,7H,6,11H2,1H3
    • InChI Key: XDGLXAPWDQVMTK-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C(C)CN

Computed Properties

  • Exact Mass: 153.095
  • Monoisotopic Mass: 153.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 26

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 202.5±15.0 °C at 760 mmHg
  • Flash Point: 85.4±8.3 °C
  • Vapor Pressure: 0.3±0.4 mmHg at 25°C

2-(3-Fluorophenyl)propan-1-amine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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